Cas no 72093-09-5 (Pyridine, 5-chloro-2,4-dimethyl-)

• Product Name: Pyridine, 5-chloro-2,4-dimethyl-
• CAS No: 72093-09-5
• MF: C₇H₈ClN
• MW: 141.598120689392
• CID: 4927204
• Update Time: 2025-10-24

Pyridine, 5-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2,4-dimethylpyridine
• Pyridine, 5-chloro-2,4-dimethyl-
• STL191191

• Inchi： 1S/C7H8ClN/c1-5-3-6(2)9-4-7(5)8/h3-4H,1-2H3
• InChI Key： WWBKMXBBBWWMKT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine, 5-chloro-2,4-dimethyl-

Pyridine, 5-Chloro-2,4-Dimethyl: A Comprehensive Overview

Pyridine, 5-chloro-2,4-dimethyl, also known by its CAS number 72093-09-5, is a versatile organic compound with significant applications in various fields. This compound belongs to the pyridine family, which is a six-membered aromatic heterocyclic ring containing one nitrogen atom. The presence of chlorine and methyl groups at specific positions on the ring imparts unique chemical properties to this molecule. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to 5-chloro-2,4-dimethylpyridine.

The molecular structure of 5-chloro-2,4-dimethylpyridine consists of a pyridine ring with chlorine substituents at position 5 and methyl groups at positions 2 and 4. This substitution pattern significantly influences the compound's electronic properties and reactivity. The nitrogen atom in the pyridine ring contributes to the molecule's aromaticity and basicity. The methyl groups act as electron-donating substituents, while the chlorine atom introduces electron-withdrawing effects. This balance of substituents makes 5-chloro-2,4-dimethylpyridine a valuable intermediate in organic synthesis.

The synthesis of 5-chloro-2,4-dimethylpyridine typically involves multi-step reactions. One common approach is the Friedländer synthesis, which utilizes β-keto esters and o-amino aryl compounds as starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce side reactions.

5-Chloro-2,4-dimethylpyridine finds extensive use in pharmaceuticals due to its ability to act as a bioisostere for other heterocyclic compounds. It serves as a key intermediate in the synthesis of various drug molecules targeting different therapeutic areas such as oncology and neurology. Its unique electronic properties make it an ideal candidate for modulating drug-receptor interactions.

In addition to pharmaceutical applications, 5-chloro-2,4-dimethylpyridine is employed in agrochemicals and industrial chemicals. Its role as an intermediate in pesticide formulations has been well-documented. Recent studies have also highlighted its potential in materials science for developing advanced polymers and coatings with enhanced thermal stability.

The environmental impact of 5-chloro-2,4-dimethylpyridine has been a topic of interest among researchers. Studies have shown that this compound undergoes biodegradation under specific environmental conditions. Efforts are being made to optimize its production processes to minimize waste generation and improve sustainability.

In conclusion, 5-chloro-2,4-dimethylpyridine, with its CAS number 72093-09-5, remains a crucial compound in organic chemistry with diverse applications across multiple industries. Ongoing research continues to uncover new avenues for its utilization while addressing environmental concerns associated with its production and use.